Cas no 100191-32-0 (6-Oxabicyclo[3.1.0]hexan-2-one, 1-methyl-)

• Product name: 6-Oxabicyclo[3.1.0]hexan-2-one, 1-methyl-
• CAS No: 100191-32-0
• MF: C₆H₈O₂
• MW: 112.12652
• CID: 1125451
• PubChem ID: 85518914

6-Oxabicyclo[3.1.0]hexan-2-one, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.0]hexan-2-one, 1-methyl-
• 2,3-epoxy-2-methyl-cyclopentanone
• 1-methyl-6-oxabicyclo[3.1.0]hexan-2-one
• DTXSID401278696
• 100191-32-0

• Inchi： InChI=1S/C6H8O2/c1-6-4(7)2-3-5(6)8-6/h5H,2-3H2,1H3
• InChI Key： QQXRKGCBOXGHLK-UHFFFAOYSA-N
• SMILES： CC12C(O1)CCC2=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.6